Tyr-Gly-Gly-Phe-Leu

• Molecular Formula: C30H38F3N5O9
• Molecular Weight: 669.6 g/mol
• InChI: InChI=1S/C28H37N5O7.C2HF3O2/c1-17(2)12-23(28(39)40)33-27(38)22(14-18-6-4-3-5-7-18)32-25(36)16-30-24(35)15-31-26(37)21(29)13-19-8-10-20(34)11-9-19;3-2(4,5)1(6)7/h3-11,17,21-23,34H,12-16,29H2,1-2H3,(H,30,35)(H,31,37)(H,32,36)(H,33,38)(H,39,40);(H,6,7)
• InChIKey: MPCRWMAJOJIMIB-UHFFFAOYSA-N

Leu-Enkephalin (YGGFL) Overview

Tyr-Gly-Gly-Phe-Leu (Leu-enkephalin, YGGFL) is an endogenous opioid pentapeptide that functions as a full agonist at delta (δ) and mu (μ) opioid receptors [1]. It was first isolated from porcine brain in 1975 alongside Met-enkephalin (YGGFM) and is derived from the proenkephalin and prodynorphin precursors [1]. Leu-enkephalin is a crucial molecular probe for studying δ-opioid receptor pharmacology, nociception, and neurological signaling. Its sequence features an N-terminal tyrosine critical for receptor activation, a flexible glycine-glycine spacer, a phenylalanine at position 4 essential for receptor recognition, and a C-terminal leucine that contributes to its distinct δ-preferring selectivity profile [1].

Workflow Reported δ-preferring agonist profile for opioid receptor pharmacology studies

Probe Type Endogenous pentapeptide probe derived from prodynorphin/proenkephalin precursors

Selection Context Distinct selectivity inversion vs. Met-enkephalin supports δ-pathway investigation

• [1] Hughes, J., Smith, T.W., Kosterlitz, H.W., Fothergill, L.A., Morgan, B.A., Morris, H.R. Identification of two related pentapeptides from the brain with potent opiate agonist activity. Nature 258, 577–580 (1975). View Source

Leu-Enkephalin Substitution Risks

Although Leu-enkephalin (YGGFL) and Met-enkephalin (YGGFM) share the identical N-terminal tetrapeptide sequence and are both endogenous opioid agonists, they exhibit distinct and often opposing selectivity profiles at mu (μ) and delta (δ) opioid receptors [1]. Their divergent receptor preferences, differential susceptibility to enzymatic degradation by aminopeptidases and enkephalinases, and distinct conformational dynamics mean that they cannot be used interchangeably in experimental systems. The C-terminal leucine versus methionine substitution at position 5 creates measurable differences in receptor binding affinities, functional tissue selectivity, metabolic half-lives, and downstream signaling bias. Researchers who substitute one enkephalin for the other risk introducing uncontrolled variables that alter biological outcomes, particularly when probing δ-opioid receptor-specific pathways or when using tissue preparations with heterogeneous receptor populations [1].

! Receptor selectivity inversion: Leu-enkephalin is δ-preferring, while Met-enkephalin favors μ-receptors; pathway interpretation may shift if interchanged.

! Differential metabolic stability: Leu-enkephalin and Met-enkephalin exhibit distinct half-lives in plasma; exposure windows may not reproduce across experiments.

! Conformation-activity dependence: The Gly3-Phe4 β-turn critical for δ-receptor engagement is sensitive to C-terminal substitution; analog activity may differ.

• [1] J.C. Cassell, R.A. Altman, K.K. Sharma, et al. The Meta-Position of Phe4 in Leu-Enkephalin Regulates Potency, Selectivity, Functional Activity, and Signaling Bias at the Delta and Mu Opioid Receptors. Molecules 24(24), 4542 (2019). View Source

Leu-Enkephalin Comparative Evidence

Delta vs. Mu Opioid Receptor Binding Selectivity

Leu-enkephalin demonstrates a preferential binding profile favoring δ-opioid receptors over μ-opioid receptors, with a δ/μ selectivity ratio that contrasts sharply with that of Met-enkephalin. Specifically, Leu-enkephalin binds to the human δ-opioid receptor with a pKi of 8.7 (Ki ≈ 2.0 nM) and to the human μ-opioid receptor with a pKi of 8.1 (Ki ≈ 7.9 nM), yielding an approximately 4-fold higher affinity for δ over μ [1]. In contrast, Met-enkephalin shows the opposite preference: a pKi of 9.2 (Ki ≈ 6.3 nM) at the rat μ-opioid receptor, and a pIC50 of 7.4 (IC50 ≈ 40 nM) at the mouse δ-opioid receptor, demonstrating roughly 6-fold μ-over-δ selectivity [2]. This inversion of receptor selectivity, governed by the identity of the C-terminal residue alone, is a critical consideration for experimental design.

δ/μ Receptor Binding Selectivity

Head-to-head

Leu-enk: δ Ki 2.0 nM, μ Ki 7.9 nM (~4-fold δ-selective).
Met-enk: δ IC50 40 nM, μ Ki 6.3 nM (~6-fold μ-selective).

Supports δ-preferring pathway study fit; complete inversion of receptor preference vs. Met-enkephalin.

Cross-study comparable; species/lab differences exist.

Evidence Dimension	Binding affinity (pKi/KinM) for δ- and μ-opioid receptors
Target Compound Data	δ: pKi 8.7 (Ki ≈ 2.0 nM); μ: pKi 8.1 (Ki ≈ 7.9 nM)
Comparator Or Baseline	Met-enkephalin: δ: pIC50 7.4 (IC50 ≈ 40 nM); μ: pKi 9.2 (Ki ≈ 6.3 nM)
Quantified Difference	Leu-enkephalin is ~4-fold δ-selective; Met-enkephalin is ~6-fold μ-selective — a complete inversion of receptor preference
Conditions	Human δ and μ opioid receptors (Leu-enkephalin); Rat μ and mouse δ receptors (Met-enkephalin) as curated in the IUPHAR/BPS Guide to Pharmacology database

Why This Matters

Researchers requiring selective activation of δ-opioid pathways should procure Leu-enkephalin rather than Met-enkephalin, as the latter will primarily activate μ-opioid receptors and confound interpretation.

• [1] IUPHAR/BPS Guide to Pharmacology. [Leu]enkephalin ligand page, ID 1613. δ receptor pKi: 8.7 (human); μ receptor pKi: 8.1 (human). View Source
• [2] IUPHAR/BPS Guide to Pharmacology. [Met]enkephalin ligand page, ID 1614. μ receptor pKi: 9.2 (rat); δ receptor pIC50: 7.4 (mouse). View Source

MVD vs. GPI Functional Tissue Assays

The differential functional selectivity of Leu-enkephalin for δ-opioid receptors is further demonstrated in classical isolated organ assays. In the δ-receptor-rich mouse vas deferens (MVD) preparation, Leu-enkephalin inhibits electrically induced contractions with an IC50 of 11.4 nM. In the μ-receptor-predominant guinea pig ileum (GPI) assay, the same peptide shows an IC50 of 246 nM, a 21.6-fold reduction in potency [1]. The resulting MVD/GPI potency ratio of 0.046 indicates a strong preference for δ-receptor-mediated responses. By comparison, a rationally designed cyclic analog (Tyr-cyclo[-A2bu-Gly-Phe-Leu-]) displayed the opposite profile with a 17-fold increase in GPI potency relative to Leu-enkephalin (IC50 = 14.1 nM) and an MVD/GPI ratio of 5.77, indicating a switch to μ-receptor preference [1]. This demonstrates that the linear, unmodified Leu-enkephalin sequence possesses an inherent δ-preferring functional signature.

MVD/GPI Functional Selectivity

Head-to-head

Leu-enk: MVD IC50 11.4 nM, GPI 246 nM (ratio 0.046). Cyclic analog: GPI 14.1 nM (ratio 5.77), reversed profile.

Demonstrates δ-preferring functional signature in isolated tissue assays; 21.6-fold MVD preference.

Classical organ bath models; benchmark for δ selectivity.

Evidence Dimension	Inhibitory potency (IC50) in electrically stimulated MVD (δ) and GPI (μ) assays
Target Compound Data	IC50 MVD: 11.4 nM; IC50 GPI: 246 nM; MVD/GPI ratio: 0.046
Comparator Or Baseline	Cyclic analog I (Tyr-cyclo[-A2bu-Gly-Phe-Leu-]): IC50 MVD: 81.4 nM; IC50 GPI: 14.1 nM; MVD/GPI ratio: 5.77
Quantified Difference	Leu-enkephalin is 21.6-fold more potent in MVD than GPI; cyclic analog I is 5.8-fold more potent in GPI than MVD. The cyclic analog shows a 17-fold increase in GPI potency relative to Leu-enkephalin.
Conditions	Guinea pig ileum (GPI) and mouse vas deferens (MVD) electrically stimulated contraction assays; IC50 values normalized to Leu-enkephalin standard (Nature 297, 74-76, 1982).

Why This Matters

Leu-enkephalin is the appropriate tool compound for any experimental workflow requiring selective functional readout from δ-opioid receptors in native tissue preparations, providing a benchmark for δ selectivity against which analogs can be calibrated.

• [1] A. Gacel, M.C. Fournié-Zaluski, B.P. Roques. Opiate receptor subclasses differ in their conformational requirements. Nature 297, 74–76 (1982). Table 1: IC50 values for [Leu5]enkephalin and cyclic/linear analogs. View Source

Plasma Stability: Leu- vs. Met-Enkephalin

Both Leu-enkephalin and Met-enkephalin are rapidly degraded in plasma by aminopeptidases and angiotensin-converting enzyme, but their degradation kinetics are measurably different. In rat plasma in vitro, Leu-enkephalin exhibits a half-life of 2–2.5 minutes, whereas Met-enkephalin is degraded slightly faster (half-life <2 minutes) [1]. Interspecies variation is substantial: Leu-enkephalin half-life ranges from 0.7–1 minute in chick plasma to 9–14 minutes in mouse plasma [2]. Critically, N-terminal glycation of Leu-enkephalin dramatically extends its half-life from 14.8 minutes to approximately 14 hours in human serum (an approximately 57-fold improvement), demonstrating that chemical modification at the N-terminus can tune its stability for in vivo applications [3]. This differential sensitivity to enzymatic hydrolysis arises from the distinct C-terminal residues, as Met-enkephalin's methionine at position 5 alters substrate recognition by enkephalin-degrading enzymes.

Plasma Stability Half-Life

Cross-study comparable

Leu-enk: t½ 2–2.5 min (rat), 9–14 min (mouse). Met-enk: t½ <2 min (rat). Glycation extends Leu-enk t½ to ~14 h (human serum).

Slightly longer in vitro exposure window may reduce need for peptidase inhibitors in acute assays.

Aminopeptidase-dependent; glycation dramatically alters stability.

Evidence Dimension	Proteolytic half-life (t½) in plasma/serum across species
Target Compound Data	Leu-enkephalin: t½ = 2–2.5 min (rat), 9–14 min (mouse); N-glycated Leu-enkephalin: t½ = 14 h (human serum)
Comparator Or Baseline	Met-enkephalin: t½ <2 min (rat plasma); typical enkephalin half-life range: 2–5 min in circulation
Quantified Difference	Leu-enkephalin shows a ~1.25–2.5-fold longer rat plasma half-life than Met-enkephalin; glycation further extends t½ by ~57-fold in human serum
Conditions	In vitro incubation in whole rat, chick, and mouse plasma (HPLC-ECD assay); human serum (80%) for glycation study

Why This Matters

For experiments requiring slightly longer peptide exposure windows in vitro (e.g., organ bath pharmacology, cell signaling assays), Leu-enkephalin's modest stability advantage over Met-enkephalin may reduce the need for peptidase inhibitor cocktails or enable simpler experimental protocols.

• [1] S. Shibanoki, S.B. Weinberger, D. Beniston, et al. Hydrolysis of [Leu]enkephalin by chick plasma in vitro. J. Pharmacol. Exp. Ther. 256(2), 650–655 (1991). View Source
• [2] S.B. Weinberger et al. Further characterization of the in vitro hydrolysis of [Leu]- and [Met]enkephalin in rat plasma: HPLC-ECD measurement. Regulatory Peptides 32(3), 267–278 (1991). View Source
• [3] A. Lecchi, M.E. De Amici, et al. The effect of glycation on the chemical and enzymatic stability of the endogenous opioid peptide, leucine–enkephalin, and related fragments. Bioorganic Chemistry 32(6), 516–526 (2004). View Source

β-Turn Conformation and Biological Activity

Computational conformational analysis using the PEPSEA method has established that the biologically active conformation of Leu-enkephalin is a β-turn structure centered on residues Gly3 and Phe4 [1]. This structural feature is critical for presenting the key pharmacophoric elements—the N-terminal tyrosine amine and the aromatic side chains of Tyr1 and Phe4—in the correct spatial orientation for receptor recognition. The importance of this conformation is underscored by the behavior of thioamide analogs: the (Thio-Gly2)Leu-Enk analog, which shows higher functional activity, paradoxically exhibits a lower tendency to adopt this β-turn in solution; its activity is instead attributed to enhanced resistance to enzymatic hydrolysis [1]. In contrast, the weakly active (Thio-Gly3)Leu-Enk analog adopts an alternative β-turn centered on Gly2-Gly3 that is incompatible with receptor activation. This demonstrates that the native Leu-enkephalin sequence uniquely balances conformational flexibility with the ability to adopt the required β-turn upon receptor engagement, a property that is sensitive to subtle chemical modifications.

Bioactive Conformation

Class-level inference

β-turn centered on Gly3-Phe4 essential for receptor engagement. Thioamide analogs alter turn register and activity.

Structure-activity interpretation baseline for conformationally constrained analog design.

Computational (PEPSEA) and NMR-supported; solution behavior may differ.

Evidence Dimension	Predominant solution conformation and its relationship to biological activity
Target Compound Data	Leu-enkephalin: active conformation is a β-turn centered on Gly3-Phe4; critical inter-residue distance maintained between Tyr1 and Phe4; free N-terminal Tyr NH group required
Comparator Or Baseline	(Thio-Gly2)Leu-Enk: lower tendency to adopt β-turn but higher activity due to enzymatic resistance; (Thio-Gly3)Leu-Enk: adopts β-turn centered on Gly2-Gly3, weakly active
Quantified Difference	Not applicable (qualitative conformational comparison); the thioamide substitution at Gly2 reduces β-turn propensity but increases biological half-life, while substitution at Gly3 shifts the β-turn register and abolishes activity
Conditions	PEPSEA theoretical conformational analysis; validated by FTIR, NMR, and molecular modeling in solution

Why This Matters

Understanding that the native Leu-enkephalin sequence is poised to adopt the precise β-turn required for δ-receptor activation helps researchers interpret SAR data and avoid purchasing conformationally altered analogs that may have reduced or altered efficacy.

• [1] Y. Wazady, M. Lakhdar, et al. Theoretical conformational analysis of opiate peptides Leu-Enkephalin (H-Tyr-Gly-Gly-Phe-Leu-OH) and its two thioamide analogs. Structural Chemistry 29, 481–489 (2018). View Source

C-Terminal YGGFL Motif in Analgesic Potency

The C-terminal YGGFL sequence (Leu-enkephalin) serves as a critical structural determinant for the analgesic activity of larger opioid peptides. In a systematic study comparing chimeric peptides derived from peptide E and beta-endorphin, Condamine et al. demonstrated that peptides bearing the C-terminal YGGFL motif exhibit profoundly different antinociceptive profiles compared to those terminating with the YKKGE motif [1]. Peptide E, which contains a C-terminal YGGFL sequence, showed significantly weaker analgesic activity in hot-plate and writhing tests in mice compared to beta-endorphin (YKKGE C-terminus), despite both sharing the identical Met-enkephalin N-terminal message domain and a helical spacer [1]. This demonstrates that the YGGFL sequence can act as a functional modulator that either attenuates or shapes the overall pharmacological profile of multi-domain opioid peptides, making it a valuable reference compound for studies on biased signaling, allosteric modulation, or the pharmacology of prodynorphin-derived peptides.

C-Terminal Motif Role

Supporting evidence

YGGFL motif attenuates antinociceptive output in chimeric peptides vs. YKKGE motif; qualitative difference in mouse models.

Indicates functional modulation in prodynorphin-derived peptide scaffolds; context-dependent response.

Behavioral endpoint context; data to verify across models.

Evidence Dimension	Analgesic activity (antinociception) in mouse behavioral models
Target Compound Data	Chimeric peptides containing C-terminal YGGFL (Leu-enkephalin) motif: reduced analgesic activity in hot-plate and writhing tests
Comparator Or Baseline	Beta-endorphin (C-terminal YKKGE motif): profound analgesia in the same assays
Quantified Difference	Qualitative difference reported; peptide E (YGGFL C-terminus) has 'much lower opioid activity than beta-endorphin' despite identical N-terminal Met-enkephalin sequence
Conditions	CD spectroscopy, NMR-restrained molecular modeling, and in vivo hot-plate and writhing tests in mice

Why This Matters

For researchers investigating the structural basis of analgesia, biased agonism, or the prodynorphin/proenkephalin processing pathways, Leu-enkephalin and its C-terminal motif are essential reference tools that cannot be substituted by Met-enkephalin or other opioid fragments.

• [1] E. Condamine, J. Leprince, C. Suaudeau, et al. Structural and pharmacological characteristics of chimeric peptides derived from peptide E and beta-endorphin reveal the crucial role of the C-terminal YGGFL and YKKGE motifs in their analgesic properties. Peptides 31(5), 962–972 (2010). View Source

Leu-Enkephalin Application Scenarios

Delta-Opioid Receptor Functional Screening

Use Tyr-Gly-Gly-Phe-Leu as a native δ-opioid receptor reference agonist in radioligand binding displacement assays, cAMP inhibition assays, or β-arrestin recruitment assays. Its ~4-fold selectivity for δ over μ receptors [1] provides a biologically relevant benchmark for screening new δ-selective ligands without the confounding strong μ-opioid activation that Met-enkephalin would introduce. In MVD/GPI tissue bath assays, its 21.6-fold preferential potency in the δ-rich MVD preparation [2] makes it the ideal endogenous control compound.

Prodynorphin Processing & Metabolism

Procure Tyr-Gly-Gly-Phe-Leu as the minimal pharmacophoric unit of the prodynorphin family (dynorphin A, dynorphin B, α-neoendorphin all contain the N-terminal YGGFL sequence) [3]. Its distinct susceptibility to aminopeptidase M and angiotensin-converting enzyme—with a rat plasma half-life of 2–2.5 minutes [4]—enables researchers to study prohormone processing, enzymatic degradation pathways, and the design of metabolically stabilized analogs. Glycation studies demonstrate that stability can be tuned from minutes to hours while maintaining the core peptide scaffold [5].

SAR Studies of Opioid Peptide Conformation

Leverage Tyr-Gly-Gly-Phe-Leu as the unmodified parent scaffold for probing how conformational constraints alter opioid receptor pharmacology. The well-characterized β-turn conformation centered on Gly3-Phe4 [6] provides a structural baseline against which backbone-modified analogs (thioamides, peptidomimetics, cyclic derivatives) can be compared. The dramatic functional divergence between native Leu-enkephalin (δ-preferring, MVD/GPI = 0.046) and its cyclic analog (μ-preferring, MVD/GPI = 5.77) [2] makes this peptide essential for SAR campaigns focused on receptor subtype selectivity.

Opioid Peptide Engineering & Chimeric Design

When designing chimeric opioid peptides for biased agonism or tissue-selective analgesia studies, include Tyr-Gly-Gly-Phe-Leu as the control C-terminal motif. Research has established that the YGGFL sequence dramatically alters analgesic output when appended to larger peptide scaffolds compared to alternative C-terminal motifs such as YKKGE [7]. Procuring the isolated pentapeptide allows direct head-to-head comparison of the contribution of this motif to overall pharmacological activity in engineered multi-domain constructs.

Application

Selection Property

Validation Focus

δ-Opioid receptor functional studies

δ-preferring selectivity profile

δ/μ receptor selectivity ratio review; cAMP/β-arrestin endpoint context

Prodynorphin processing & metabolism research

Native minimal pharmacophoric unit

Aminopeptidase/ACE degradation endpoint context; stability modulation

Opioid peptide conformation SAR studies

Well-characterized β-turn conformation

Conformation-activity relationship interpretation; analog benchmark

Opioid peptide engineering & chimeric design

C-terminal YGGFL motif as control

Antinociceptive endpoint context in behavioral models; scaffold comparison

• [1] IUPHAR/BPS Guide to Pharmacology. [Leu]enkephalin ligand page, ID 1613. δ receptor pKi: 8.7; μ receptor pKi: 8.1. View Source
• [2] A. Gacel, M.C. Fournié-Zaluski, B.P. Roques. Opiate receptor subclasses differ in their conformational requirements. Nature 297, 74–76 (1982). View Source
• [3] Table 1. Endogenous opioid peptides. Proenkephalin and prodynorphin products. PMC9187278. View Source
• [4] S. Shibanoki, S.B. Weinberger, et al. Hydrolysis of [Leu]enkephalin by chick plasma in vitro. J. Pharmacol. Exp. Ther. 256(2), 650–655 (1991). View Source
• [5] A. Lecchi et al. The effect of glycation on the chemical and enzymatic stability of leucine–enkephalin. Bioorganic Chemistry 32(6), 516–526 (2004). View Source
• [6] Y. Wazady et al. Theoretical conformational analysis of Leu-Enkephalin and its thioamide analogs. Structural Chemistry 29, 481–489 (2018). View Source
• [7] E. Condamine et al. Chimeric peptides reveal the crucial role of C-terminal YGGFL and YKKGE motifs in analgesic properties. Peptides 31(5), 962–972 (2010). View Source